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Compound of Interest

Compound Name: Broparestrol

CAS No.: 22393-63-1

Cat. No.: B1229346

Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Broparestrol is a non-steroidal estrogen receptor (ER) modulator that has been investigated

for its potential therapeutic effects, particularly in the context of hormone-dependent cancers.

As an ER ligand, it can selectively interact with estrogen receptors (ERα and ERβ), leading to

the modulation of downstream signaling pathways that control cell proliferation, apoptosis, and

other critical cellular processes.[1] Accurate quantification of broparestrol in biological

matrices is essential for pharmacokinetic studies, toxicological assessments, and overall drug

development.

This application note provides a detailed protocol for the quantification of broparestrol in
human plasma using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a

highly sensitive and selective analytical technique.[2][3] Additionally, it outlines the principles of

sample preparation and the general signaling pathways affected by estrogen receptor

modulators.
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Quantitative Data Summary
The following tables summarize the hypothetical quantitative performance of the described LC-

MS/MS method for broparestrol in human plasma. These values are representative of what

can be achieved with modern analytical instrumentation and would require validation for

specific laboratory conditions.

Table 1: Calibration Curve and Linearity

Analyte
Calibration Range
(ng/mL)

Correlation
Coefficient (r²)

Weighting

Broparestrol 0.1 - 500 > 0.995 1/x²

Table 2: Precision and Accuracy

Quality
Control
Sample

Nominal Conc.
(ng/mL)

Intra-day
Precision
(%CV)

Inter-day
Precision
(%CV)

Accuracy (%
Recovery)

LLOQ 0.1 < 15 < 15 85 - 115

LQC 0.3 < 15 < 15 85 - 115

MQC 50 < 15 < 15 85 - 115

HQC 400 < 15 < 15 85 - 115

Table 3: Recovery and Matrix Effect

Analyte Extraction Recovery (%) Matrix Effect (%)

Broparestrol > 85 90 - 110

Experimental Protocols
Sample Preparation: Solid-Phase Extraction (SPE)
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This protocol describes the extraction of broparestrol from human plasma using a generic

SPE procedure.

Materials:

Human plasma (K2-EDTA)

Broparestrol certified reference standard

Internal Standard (IS) solution (e.g., deuterated broparestrol)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic acid

SPE cartridges (e.g., C18)

96-well collection plates

Centrifuge

Procedure:

Thaw plasma samples at room temperature.

Spike 200 µL of plasma with 10 µL of internal standard solution.

Add 200 µL of 0.1% formic acid in water and vortex for 10 seconds.

Condition SPE cartridge: Add 1 mL of methanol, followed by 1 mL of water.

Load sample: Load the pre-treated plasma sample onto the SPE cartridge.

Wash: Wash the cartridge with 1 mL of 5% methanol in water to remove interferences.
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Elute: Elute broparestrol and the IS with 1 mL of acetonitrile into a clean collection tube or

96-well plate.

Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase (see LC-MS/MS parameters).

Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis
Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Tandem Mass Spectrometer with an Electrospray Ionization (ESI) source

LC Parameters:

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient:

0-0.5 min: 30% B

0.5-2.5 min: 30% to 95% B

2.5-3.0 min: 95% B

3.0-3.1 min: 95% to 30% B

3.1-4.0 min: 30% B

Flow Rate: 0.4 mL/min
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Injection Volume: 5 µL

Column Temperature: 40°C

MS/MS Parameters:

Ionization Mode: Electrospray Ionization (ESI), Positive

Scan Type: Multiple Reaction Monitoring (MRM)

Hypothetical MRM Transitions:

Broparestrol: Q1: m/z [M+H]⁺ → Q3: m/z [fragment ion]⁺

Internal Standard: Q1: m/z [M+H]⁺ → Q3: m/z [fragment ion]⁺

Ion Source Temperature: 500°C

IonSpray Voltage: 5500 V

Visualizations
Broparestrol Quantification Workflow
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Click to download full resolution via product page

Caption: Experimental workflow for broparestrol quantification.

Generalized Estrogen Receptor Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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